Cas no 906744-53-4 (1H-Pyrrolo[2,3-b]pyridine-1-propanoic acid, 6-chloro-3-methyl-)

1H-Pyrrolo[2,3-b]pyridine-1-propanoic acid, 6-chloro-3-methyl- structure
906744-53-4 structure
Product Name:1H-Pyrrolo[2,3-b]pyridine-1-propanoic acid, 6-chloro-3-methyl-
CAS No:906744-53-4
MF:C11H11ClN2O2
MW:238.670241594315
CID:2624681
PubChem ID:11842711
Update Time:2025-04-21

1H-Pyrrolo[2,3-b]pyridine-1-propanoic acid, 6-chloro-3-methyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrrolo[2,3-b]pyridine-1-propanoic acid, 6-chloro-3-methyl-
    • 906744-53-4
    • 1H-Pyrrolo[2,3-b]pyridine-1-propanoic acid,6-chloro-3-methyl-
    • Inchi: 1S/C11H11ClN2O2/c1-7-6-14(5-4-10(15)16)11-8(7)2-3-9(12)13-11/h2-3,6H,4-5H2,1H3,(H,15,16)
    • InChI Key: BPUFAAINCMSWGS-UHFFFAOYSA-N
    • SMILES: ClC1=CC=C2C(C)=CN(CCC(=O)O)C2=N1

Computed Properties

  • Exact Mass: 238.0509053Da
  • Monoisotopic Mass: 238.0509053Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 275
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 55.1Ų

1H-Pyrrolo[2,3-b]pyridine-1-propanoic acid, 6-chloro-3-methyl- Related Literature

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